Cas no 151414-41-4 (Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-)

Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)- structure
151414-41-4 structure
Product Name:Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-
CAS No:151414-41-4
MF:C8H7F2NO2
MW:187.143489122391
CID:99542
PubChem ID:589190
Update Time:2025-04-18

Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-
    • Acetamide, N-(3,5-difluoro-4-hydroxyphenyl)-
    • SCHEMBL7751129
    • FNGKYBRZEZRPTP-UHFFFAOYSA-N
    • Aniline, N-acetyl-3,5-difluoro-4-hydroxy-
    • 151414-41-4
    • N-(3,5-Difluoro-4-hydroxyphenyl)acetamide
    • N-(3,5-Difluoro-4-hydroxyphenyl)acetamide #
    • N-(3,5-Difluoro-4-Hydroxyphenyl)-Acetamide
    • Inchi: 1S/C8H7F2NO2/c1-4(12)11-5-2-6(9)8(13)7(10)3-5/h2-3,13H,1H3,(H,11,12)
    • InChI Key: FNGKYBRZEZRPTP-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)NC(C)=O)F)O

Computed Properties

  • Exact Mass: 187.04451
  • Monoisotopic Mass: 187.04448479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)- Related Literature

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